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Compound of Interest

Compound Name: Isosalicifolin

Cat. No.: B1630910 Get Quote

In-Depth Technical Guide to Isosalicifolin
For Researchers, Scientists, and Drug Development Professionals

Abstract
Isosalicifolin, a lignan compound, has garnered interest within the scientific community. This

document provides a comprehensive technical overview of Isosalicifolin, consolidating its

chemical properties, and outlining its relevance for research and drug development.

Chemical and Physical Properties
Isosalicifolin is a naturally occurring lignan. Its fundamental chemical and physical properties

are summarized below.
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Property Value Source

CAS Number 156974-99-1 ChemFaces

Molecular Formula C₂₀H₂₀O₆ ChemFaces

Molecular Weight 356.4 g/mol ChemFaces

Type of Compound Lignans ChemFaces

Physical Description Powder ChemFaces

Source
The herbs of Bupleurum

candollei
ChemFaces

Solubility

Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone,

etc.

ChemFaces

Molecular Structure
The precise two-dimensional structure of Isosalicifolin is crucial for understanding its chemical

reactivity and biological interactions.

Caption: 2D Molecular Structure of Isosalicifolin.

Potential Signaling Pathways and Biological Activity
While direct studies on the specific signaling pathways modulated by Isosalicifolin are limited,

the broader class of lignans, to which it belongs, is known to influence several key cellular

signaling cascades. Lignans have been reported to exhibit a range of biological activities,

including anti-inflammatory, antioxidant, and anticancer effects.

A significant pathway implicated in the action of many natural anti-inflammatory compounds is

the Nuclear Factor-kappa B (NF-κB) signaling cascade. NF-κB is a crucial transcription factor

that regulates the expression of numerous genes involved in inflammation and immune

responses. The inhibition of the NF-κB pathway is a key mechanism for controlling

inflammation.
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Below is a generalized representation of the NF-κB signaling pathway, which is a potential

target for Isosalicifolin.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b1630910?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

